Cas no 2680861-06-5 (3-{2-3-(2,2,2-trifluoroacetamido)phenylethynyl}benzoic acid)

• Product Name: 3-{2-3-(2,2,2-trifluoroacetamido)phenylethynyl}benzoic acid
• CAS No: 2680861-06-5
• MF: C₁₇H₁₀F₃NO₃
• MW: 333.26141500473
• CID: 5625420
• PubChem ID: 165938062
• Update Time: 2025-10-17

3-{2-3-(2,2,2-trifluoroacetamido)phenylethynyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-[3-(2,2,2-trifluoroacetamido)phenyl]ethynyl}benzoic acid
• EN300-28296007
• 2680861-06-5
• 3-{2-3-(2,2,2-trifluoroacetamido)phenylethynyl}benzoic acid

• Inchi： 1S/C17H10F3NO3/c18-17(19,20)16(24)21-14-6-2-4-12(10-14)8-7-11-3-1-5-13(9-11)15(22)23/h1-6,9-10H,(H,21,24)(H,22,23)
• InChI Key： JRPZTYFPKSQFAJ-UHFFFAOYSA-N
• SMILES： FC(C(NC1C=CC=C(C#CC2=CC=CC(C(=O)O)=C2)C=1)=O)(F)F

Computed Properties

• Exact Mass: 333.06127767g/mol
• Monoisotopic Mass: 333.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-{2-3-(2,2,2-trifluoroacetamido)phenylethynyl}benzoic acid

3-{2-3-(2,2,2-Trifluoroacetamido)phenylethynyl}benzoic Acid: A Comprehensive Overview

The compound with CAS No 2680861-06-5, known as 3-{2-3-(2,2,2-trifluoroacetamido)phenylethynyl}benzoic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoic acid moiety and a trifluoroacetamido group connected via an ethynyl linkage. The trifluoroacetamido group introduces significant electron-withdrawing effects, which can influence the compound's reactivity and biological activity. Recent studies have highlighted its potential applications in drug design and as a precursor for advanced materials.

Synthesis and Structural Properties

The synthesis of 3-{2-3-(2,2,2-trifluoroacetamido)phenylethynyl}benzoic acid involves a multi-step process that typically begins with the preparation of the trifluoroacetamide derivative. This is followed by coupling reactions to introduce the ethynyl group and subsequent functionalization to attach the benzoic acid moiety. The compound's structure has been confirmed through various spectroscopic techniques, including NMR spectroscopy and mass spectrometry, as well as X-ray crystallography in some cases.

Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity. For instance, researchers have employed copper-catalyzed alkyne coupling reactions to facilitate the formation of the ethynyl linkage. These methods not only enhance the yield but also improve the overall quality of the product.

Biological Activity and Applications in Drug Design

One of the most promising aspects of 3-{2-3-(2,2,2-trifluoroacetamido)phenylethynyl}benzoic acid is its potential as a lead compound in drug discovery. The trifluoroacetamido group imparts unique electronic properties that can modulate the compound's interaction with biological targets. Recent studies have demonstrated its ability to inhibit certain enzymes involved in disease pathways, making it a candidate for further exploration in therapeutic development.

In addition to its enzymatic activity, this compound has shown promise in modulating cellular signaling pathways. For example, researchers have reported its ability to influence MAPK/ERK signaling, which is critical in cancer progression. These findings underscore its potential as a scaffold for developing novel anticancer agents.

Materials Science Applications

Beyond its biological applications, 3-{2-3-(2,2,2-trifluoroacetamido)phenylethynyl}benzoic acid has also found utility in materials science. Its rigid structure and functional groups make it an ideal candidate for constructing advanced materials such as polymer composites and nanomaterials. Recent research has focused on its use as a building block for self-assembling monolayers (SAMs), which are essential for creating surfaces with tailored properties.

The compound's ability to form stable SAMs has been attributed to its ethynyl group, which facilitates strong intermolecular interactions. These SAMs have potential applications in sensors, catalysis, and drug delivery systems.

Conclusion and Future Directions

In summary, 3-{2-3-(2,2,2-trifluoroacetamido)phenylethynyl}benzoic acid (CAS No 2680861-06-5) is a versatile compound with significant potential across multiple disciplines. Its unique structure endows it with properties that make it valuable in both medicinal chemistry and materials science. As research continues to uncover new applications and mechanisms of action for this compound, it is likely to play an increasingly important role in advancing scientific innovation.